Journal Name:Journal of Chemometrics
Journal ISSN:0886-9383
IF:2.5
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1099-128X
Year of Origin:1987
Publisher:John Wiley and Sons Ltd
Number of Articles Per Year:108
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Chemometrics ( IF 2.5 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.envsci.2023.06.018
Evidence informed environmental policy and decision-making remains aspirational. Knowledge exchange literature indicates neccessary supportive elements and activities but acknowledges a gap in understanding of interpersonal and relational aspects. Inquiry is particularly lacking into the roles and potential of internal expert advice, especially in the micro-level instrumental decisions regulators make daily. We identify these characteristics as ‘science thought leadership’ (STL) and explore their role in experiences of successful decision support in environmental regulation. Forty-four cases in Victoria, Australia, and Florida, USA, were identified and analysed via appreciative inquiry methods. The cases prioritized in this process highlight environmental regulatory decisions, administrative in nature yet part of the policy cycle, as important sites of STL. STL is a set of characteristics and capabilities underpinning effective knowledge exchange, leading to better evidence-informed decisions. It is a series of 11 inter-related personal, professional and organisational enablers pivotal in cases when problem definition is contested, and legitimacy must be demonstrated. Integration, expertise and decisiveness in uncertainty is present when organisations and management value science and experts, and are externally accountable to justify decisions. Based on the findings, we present a conceptual model of STL and a checklist for its presence to assist both government and universities to recognize, work with and support STLs as crucial facilitators of evidence informed decision making.
Journal of Chemometrics ( IF 2.5 ) Pub Date: 2023-05-12 , DOI: 10.1016/j.envsci.2023.05.001
Given the immense pressure on politicians across the globe to implement efficient yet socially-accepted climate policies, research on policy acceptance becomes increasingly important. Several studies could contribute to the understanding of what affects policy acceptance, but their methodological approaches usually assess isolated solutions instead of policy mixes and do not display the various impacts of presented policies. Most often, these studies lack a critical self-evaluation of such methodological drawbacks. In this paper we present and evaluate an innovative citizen choice experiment tool (called Participatory Value Evaluation, PVE), in which people are asked to select intensity levels for eleven transport policies, while simultaneously seeing the environmental, social and financial impacts of their choices. We evaluate the PVE and its contents and features regarding its (scientific) Credibility, (political & societal) RElevance and (societal) LEgitimacy (subsumed as CRELE framework) as a prerequisite for supporting socially-accepted policy-making. For this purpose, 601 open text survey answers regarding the strengths and potential improvements of the tool are analyzed by means of a qualitative content analysis. Descriptive statistics of the survey participants are used to further enrich the analysis. Based on this evidence, we can conclude that the PVE is indeed a credible, relevant and legitimate tool for assessing policy options. Participants positively highlighted the tool’s ability to credibly visualize the impacts of selected policies, thereby raising awareness for the severity of climate change and the required policy response. Ambivalent answers were received regarding the social fairness of included measures and the preferred complexity of the tool.
Journal of Chemometrics ( IF 2.5 ) Pub Date: 2023-04-28 , DOI: 10.1016/j.envsci.2023.03.023
Conserving natural resources and halting biodiversity loss are key environmental objectives of the European Union. High Nature Value farmland and forest (HNVFF) areas are associated with high biodiversity and other public goods. Currently, there are few dedicated HNV farmland and no HNV forest quality and quantity monitoring systems implemented in Europe, and none are in use in the Republic of Ireland. This study presents a conceptual framework to monitor quality, quantity, and change of HNVFF areas in the Republic of Ireland. The methods were tested using a set of monad sampling cells distributed across a range of representative landscapes. High resolution sampling cell habitat cover maps were developed using a national spatial database and recent orthoimagery, and a subsequent revision of the cell maps was performed using historical orthoimagery. This enabled a simulation of a 13-year monitoring cycle to compare trends in HNV farmland and forest quality, quantity, connectivity, and habitat categorical change. A contrasting trend of decreasing HNV farmland and increasing HNV forest quantity was observed over the monitoring period.Categorical habitat change detection identified a range of HNV habitat loss and gain, driven predominantly by land use intensification, but also by ecological succession and technogenic pressures. To upscale the monitoring to national scale, a sampling strategy using a recent landscape classification is proposed. The national monitoring approach aims to meet the needs of evolving policy requirements. This provides a useful example for countries seeking to establish their HNVFF and other land cover monitoring systems.
Journal of Chemometrics ( IF 2.5 ) Pub Date: 2023-05-18 , DOI: 10.1016/j.envsci.2023.05.002
In response to the challenges posed by the fragmentation of habitats and loss of native biodiversity, climate change adaptation and mitigation, diverse agri-environmental measures have been initiated across the European Union (EU) with the aim of fostering agricultural ecosystem service delivery. Previous studies adopting a governance perspective have identified various determinants of successful agri-environmental measures. However, the explanatory value of these studies is limited as the causal processes through which context and scheme design affect implementation success remain grey -boxed. This article uses a mechanism-based approach to uncover the causal processes that underlie actions and interactions within agri-environmental governance arrangements and provides insights into the role the interplay between context and scheme design plays in the successful implementation of agri-environmental measures. The empirical focus is the governance of a successful collective agri-environmental scheme in the Netherlands. In opening the grey box of the causal mechanisms that link contextual and scheme design with their results, the paper applies theory building process tracing methods. Results show that implementation success in the case is explained by the interplay between social learning and trust-building mechanisms. We argue that EU and domestic decision-makers aiming to improve the contribution of agri-environmental measures to climate change adaptation and mitigation must consider the contextual conditions that facilitate increased cooperation between stakeholders and, ultimately, successful implementation of measures.
Journal of Chemometrics ( IF 2.5 ) Pub Date: 2023-06-23 , DOI: 10.1016/j.envsci.2023.06.008
A multi-sectoral assessment of risks can support the management and investment decisions necessary for emerging blue economy industries to succeed. Traditional risk assessment methods will be challenged when applied to the complex socio-ecological systems that characterise offshore environments, and when data available to support management are lacking. Therefore, there is a need for assessments that account for multiple sectors. Here we describe the development of an efficient method for an integrated hazard analysis that is a precursor to full risk assessments. Our approach combines diverse disciplinary expertise, expert elicitation and multi-criteria analysis to rank hazards, so it encompasses all types of hazards including human-caused, natural and technological. We demonstrate our approach for two sectors that are predicted to grow rapidly in Australia: offshore aquaculture and marine renewable energy. Experts ranked Climate Change as the hazard with the highest overall concern, but hazards including Altered Ecosystem Function, Biosecurity, Cumulative Effects, Structural Failure and Social Licence were also highly ranked. We show here how outputs from this approach (multi-criteria scores and ranks) could be used to identify hazards that; i) could be safely retired, ii) should be progressed to more quantitative risk assessments or iii) require ongoing information collection. The approach can encompass all types of hazards, which enables it to holistically consider priorities. The expert-based multi-criteria approach outlined here represents a pragmatic way to solve some of the challenges of applying risk assessments to emerging industries by using a method that can be applied across multiple blue economy sectors.
Journal of Chemometrics ( IF 2.5 ) Pub Date: 2023-07-04 , DOI: 10.1016/j.envsci.2023.06.016
Abstract not available
Journal of Chemometrics ( IF 2.5 ) Pub Date: 2023-06-10 , DOI: 10.1016/j.envsci.2023.05.021
Abstract not available
Journal of Chemometrics ( IF 2.5 ) Pub Date: 2023-06-06 , DOI: 10.1016/j.envsci.2023.05.018
Livestock production is affected by climate change, but also contributes to climate change through greenhouse gas emissions. This leads to ambiguity in how livestock are framed in climate and development policy processes. We use the Multiple Streams Framework (MSF) to investigate the role of knowledge brokers in Kenyan livestock and climate change policy processes. We analyse how knowledge brokers deal with ambiguity from different problem and response framings within science-policy interfaces using the case of a project that seeks to inform Kenyan policies relevant to livestock and climate change. We identify ambiguity within the problem stream where actors recognise adaptation and mitigation as dual challenges of livestock and climate change. This ambiguity creates tension between actors but can be strategically deployed to help match the problem and policy streams. Actors use the terms ‘climate smart’ and ‘co-benefits’ to link the dual adaptation and mitigation needs. In the political stream, nationally defined priorities and external funding possibilities influence the political will and motivation to adopt identified response options. There are opportunities for knowledge brokers to address the ambiguities and translate knowledge during windows of opportunity when the streams are being coupled, but challenges exist, resulting in slow and inadequate development of policies. This paper makes two contributions to the MSF literature. First, we further refine the concept of knowledge brokers and establish their role across all three streams. Second, we apply the MSF in a lower income country and demonstrate that international organizations must be among the actors considered.
Journal of Chemometrics ( IF 2.5 ) Pub Date: 2023-06-30 , DOI: 10.1016/j.envsci.2023.06.010
This longitudinal study explores evidence of learning and reflexivity among experts involved in the Intergovernmental Science-Policy Platform on Biodiversity and Ecosystem Services (IPBES) Values Assessment from 2018 to 2022. As part of an online survey administered at yearly intervals, experts self-reported their views on: i) the aims they attributed to the Values Assessment, ii) their epistemic worldviews, iii) the definition of the multiple values of nature, and iv) their personal learning experiences in the assessment process. The represented epistemic worldviews corresponded to Constructivist, Transformative, Pragmatist, and Post-positivist. Across the three surveys, 59% of the respondents shifted their epistemic worldviews. However, these same experts did not change their core perspectives regarding the motivation behind the Values Assessment. At the same time, experts holding a Post-positivist worldview came to express more engagement-inclined themes and openness to dialogue with diverse knowledge systems. While enhanced reflexivity stimulated overall learning, cutting across all learning dimensions, it was itself a multilayered learning outcome. This study illustrates how diverse experts critically reflected and changed their own underlying assumptions during the inter- and transdisciplinary process of the Values Assessment. It further reveals that learning experiences in the Values Assessment were embedded in epistemic worldviews and connected to cognitive, relational, and transformative dimensions of learning. Our findings have broader implications for the design of inclusive and reflexive learning processes in future work of organisations aiming to facilitate inter- and transdisciplinary practices at the science-policy interface.
Journal of Chemometrics ( IF 2.5 ) Pub Date: 2023-06-22 , DOI: 10.1016/j.envsci.2023.06.006
Water quality and quantity are heavily influenced by catchment management, yet without participation by local communities, opportunities for enhanced protection and conservation in rural areas is limited. This paper explores the factors hindering local participation in catchment management, analysing stakeholder engagement by conducting in-depth interviews, focus group discussions and evidence syntheses in three contrasting catchments in Malawi. Our findings reveal omission of key actors in the catchment management process. Rural communities were least involved in catchment management. Barriers limiting participation were found to be interlinked and complex including weak regulatory frameworks, inadequate resources, lack of commitment, corruption, resistance to change, poor coordination, and cultural factors. Analysis of the interlinkages highlighted areas for intervention in promoting stakeholder participation which would, in turn, improve water security at catchment level. A comprehensive theory of change-based engagement framework that considers specific socio-cultural, economic, and political contexts to overcome the identified barriers is proposed.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学4区 | AUTOMATION & CONTROL SYSTEMS 自动化与控制系统4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
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22.10 | 83 | Science Citation Index Science Citation Index Expanded | Not |
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